Cas no 76208-99-6 (3-(propionylamino)benzoic Acid)
76208-99-6 structure
Product Name:3-(propionylamino)benzoic Acid
CAS No:76208-99-6
MF:C10H11NO3
MW:193.199242830276
MDL:MFCD03604396
CID:561106
PubChem ID:4777953
Update Time:2025-04-19
3-(propionylamino)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Propionamidobenzoic acid
- 3-(Propionylamino)benzoic acid
- Benzoic acid,3-[(1-oxopropyl)amino]-
- 3-propanamidobenzoic acid
- AC1NGPEV
- AC1Q2RS5
- CTK6C6732
- MolPort-004-311-818
- MFCD03604396
- CS-0249765
- FT-0683653
- Z85877498
- 3-Propionamidobenzoicacid
- AKOS000104720
- VS-00590
- EN300-45129
- 3-(propanoylamino)benzoic Acid
- DTXSID90406476
- SCHEMBL10964661
- 76208-99-6
- 3-(propionylamino)benzoic Acid
-
- MDL: MFCD03604396
- Inchi: 1S/C10H11NO3/c1-2-9(12)11-8-5-3-4-7(6-8)10(13)14/h3-6H,2H2,1H3,(H,11,12)(H,13,14)
- InChI Key: YTGHXTTUKCSBJM-UHFFFAOYSA-N
- SMILES: O=C(CC)NC1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 193.07393
- Monoisotopic Mass: 193.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Density: 1.274
- Boiling Point: 444.2°C at 760 mmHg
- Flash Point: 222.5°C
- Refractive Index: 1.603
- PSA: 66.4
3-(propionylamino)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P839908-50mg |
3-(propionylamino)benzoic Acid |
76208-99-6 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P839908-100mg |
3-(propionylamino)benzoic Acid |
76208-99-6 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P839908-500mg |
3-(propionylamino)benzoic Acid |
76208-99-6 | 500mg |
$ 160.00 | 2022-06-03 | ||
| Alichem | A019092862-5g |
3-Propionamidobenzoic acid |
76208-99-6 | 95% | 5g |
$434.52 | 2023-09-01 | |
| Matrix Scientific | 063113-500mg |
3-(Propionylamino)benzoic acid |
76208-99-6 | 500mg |
$119.00 | 2023-09-10 | ||
| Enamine | EN300-45129-0.05g |
3-propanamidobenzoic acid |
76208-99-6 | 95% | 0.05g |
$22.0 | 2023-02-10 | |
| Enamine | EN300-45129-0.1g |
3-propanamidobenzoic acid |
76208-99-6 | 95% | 0.1g |
$33.0 | 2023-02-10 | |
| Enamine | EN300-45129-0.25g |
3-propanamidobenzoic acid |
76208-99-6 | 95% | 0.25g |
$46.0 | 2023-02-10 | |
| Enamine | EN300-45129-0.5g |
3-propanamidobenzoic acid |
76208-99-6 | 95% | 0.5g |
$72.0 | 2023-02-10 | |
| Enamine | EN300-45129-1.0g |
3-propanamidobenzoic acid |
76208-99-6 | 95% | 1.0g |
$93.0 | 2023-02-10 |
3-(propionylamino)benzoic Acid Related Literature
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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